Cas no 896618-77-2 (2-7-(pyridin-4-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraen-4-ylphenol)

• Product Name: 2-7-(pyridin-4-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraen-4-ylphenol
• CAS No: 896618-77-2
• MF: C₂₁H₁₇N₃O₂
• MW: 343.378584623337
• CID: 5478891
• Update Time: 2025-07-09

2-7-(pyridin-4-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraen-4-ylphenol Chemical and Physical Properties

Names and Identifiers

• PFAGYMBTGNNLCN-UHFFFAOYSA-N
• 2-7-(pyridin-4-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraen-4-ylphenol

• Inchi： 1S/C21H17N3O2/c25-19-7-3-1-5-15(19)17-13-18-16-6-2-4-8-20(16)26-21(24(18)23-17)14-9-11-22-12-10-14/h1-12,18,21,23H,13H2/b17-15-
• InChI Key： WAINFGPYDIEONB-ICFOKQHNSA-N
• SMILES： C1(=O)/C(=C2/CC3C4=CC=CC=C4OC(C4=CC=NC=C4)N3N/2)/C=CC=C1

Additional information on 2-7-(pyridin-4-yl)-8-oxa-5,6-diazatricyclo7.4.0.0^{2,6}trideca-1(9),4,10,12-tetraen-4-ylphenol

Comprehensive Overview of 2-7-(pyridin-4-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraen-4-ylphenol (CAS No. 896618-77-2)

The compound 2-7-(pyridin-4-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraen-4-ylphenol (CAS No. 896618-77-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a pyridinyl moiety and a tricyclic framework, make it a promising candidate for applications in drug discovery, organic electronics, and catalysis. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescent probe, aligning with current trends in targeted cancer therapies and bioimaging technologies.

In recent years, the demand for heterocyclic compounds like 896618-77-2 has surged due to their versatility in medicinal chemistry. The molecule’s oxa-diazatricyclic core offers exceptional stability and binding affinity, which are critical for designing small-molecule therapeutics. A growing number of studies explore its interactions with protein targets, especially in the context of neurodegenerative diseases and autoimmune disorders—topics frequently searched in academic and industrial databases. Additionally, its phenolic group provides opportunities for further derivatization, enabling the development of prodrugs or polymeric materials.

From a synthetic chemistry perspective, CAS 896618-77-2 exemplifies advancements in multi-component reactions and cascade cyclizations. Its complex architecture challenges traditional synthesis methods, driving innovation in green chemistry and catalysis. Researchers often query optimization strategies for such structures, reflecting broader interests in atom economy and sustainable synthesis. Computational tools like DFT calculations and molecular docking are increasingly employed to predict its properties, a trend mirrored in high-impact publications.

The compound’s potential extends to optoelectronic applications, where its conjugated system and electron-rich pyridine unit could enhance performance in OLEDs or sensors. With the rise of wearable technology and IoT devices, materials scientists are investigating its charge transport characteristics. Searches for "organic semiconductors" and "high-efficiency emitters" frequently intersect with studies on similar tricyclic systems, underscoring its relevance in cutting-edge material science.

Quality control and analytical profiling of 896618-77-2 rely on advanced techniques such as HPLC-MS and NMR spectroscopy, topics heavily searched by quality assurance professionals. Regulatory compliance, particularly in GMP synthesis, remains a critical discussion point, as evidenced by forums and patent filings. The compound’s logP and solubility data—frequently queried parameters—are essential for formulation scientists working on oral bioavailability improvements.

In conclusion, 2-7-(pyridin-4-yl)-8-oxa-5,6-diazatricyclo[7.4.0.0^{2,6}]trideca-1(9),4,10,12-tetraen-4-ylphenol represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its study addresses pressing questions in drug design, sustainable synthesis, and optoelectronics, making it a focal point for interdisciplinary research. As databases and AI-driven platforms expand, leveraging such structurally intricate molecules will likely accelerate innovations across life sciences and engineering domains.